Cas no 2640935-06-2 (7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2640935-06-2
• MF: C₁₃H₁₁ClN₄O₂S
• MW: 322.770039796829
• CID: 5316347
• PubChem ID: 155798546
• Update Time: 2025-06-03

7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chloro-2-benzothiazolyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 2640935-06-2
• F6796-9594
• AKOS040731839
• 7-(4-chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• Inchi： 1S/C13H11ClN4O2S/c14-7-2-1-3-8-9(7)15-12(21-8)18-5-4-13(6-18)10(19)16-11(20)17-13/h1-3H,4-6H2,(H2,16,17,19,20)
• InChI Key： ONQUSVKXOGUJSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N1CCC3(C(NC(N3)=O)=O)C1)S2

Computed Properties

• Exact Mass: 322.0291245g/mol
• Monoisotopic Mass: 322.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.62±0.20(Predicted)

Additional information on 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Introduction to 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640935-06-2)

7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, with the CAS number 2640935-06-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic heterocycles and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is characterized by a spirocyclic framework featuring a triazaspiro[4.4]nonane core and a 1,3-benzothiazole moiety. The presence of these functional groups imparts specific pharmacological activities and biological properties to the molecule. The spirocyclic structure is known for its enhanced stability and reduced metabolic degradation, which are crucial factors in drug design.

Recent studies have highlighted the potential of 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione in various therapeutic areas. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are implicated in cancer progression and other proliferative disorders.

In addition to its enzymatic inhibition properties, 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione has demonstrated promising anti-inflammatory effects. In vitro studies have indicated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione has also been investigated to assess its suitability for drug development. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life in plasma, which are essential characteristics for a potential therapeutic agent.

To further evaluate the safety and efficacy of 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, several preclinical animal models have been employed. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings provide a strong foundation for advancing the compound into clinical trials.

In conclusion, 7-(4-Chloro-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2640935-06-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways and its anti-inflammatory properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.